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Compound of Interest

Compound Name: 7-Keto Cholesterol-d7

Cat. No.: B10788549 Get Quote

This guide provides essential safety, handling, and disposal protocols for 7-Keto Cholesterol-
d7, a deuterated analog of 7-Keto Cholesterol. It is intended for researchers, scientists, and

professionals in drug development and other laboratory settings. Adherence to these

procedures is critical for ensuring personal safety and minimizing environmental impact.

While some safety data sheets (SDS) state that 7-Keto Cholesterol-d7 is not classified as a

hazardous substance, others indicate it may have long-lasting harmful effects on aquatic life.[1]

[2] Due to the limited toxicological data available for this specific deuterated compound, it is

prudent to handle it with the care afforded to all research chemicals.

Hazard Identification and Physical Data
A summary of key safety and physical information is presented below. This data is compiled

from various safety data sheets.
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Identifier Information Source

Chemical Name 7-Keto Cholesterol-d7
MedChemExpress, Cayman

Chemical

Synonyms

(3S,8S,9S,10R,13R,14S,17R)-

3-Hydroxy-10,13-dimethyl-17-

((R)-6-(methyl-d3)heptan-2-yl-

6,7,7,7-

d4)-1,2,3,4,8,9,10,11,12,13,14,

15,16,17-tetradecahydro-7H-

cyclopenta[a]phenanthren-7-

one

Material Safety Data Sheets

CAS Number 127684-08-6 [1][2]

Molecular Formula C₂₇H₃₇D₇O₂ [2]

Molecular Weight 407.68 g/mol [2]

Primary Hazards

May cause long-lasting harmful

effects to aquatic life.[1]

Toxicological properties not

fully investigated. May cause

physiological effects.[3]

Multiple Sources

Fire Hazards

Emits toxic fumes (e.g., carbon

oxides) under fire conditions.

[3]

Material Safety Data Sheets

Storage

Store at -20°C or -80°C,

protected from light.[4] Follow

specific instructions on the

product insert.[1]

MedChemExpress, Cayman

Chemical

Personal Protective Equipment (PPE)
A thorough hazard assessment is essential for selecting the appropriate PPE for any laboratory

task.[5] The following table outlines the minimum required PPE for handling 7-Keto
Cholesterol-d7.[6][7]
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles with Side-

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3] A

face shield must be worn over

goggles when there is a

significant splash risk.[6][8]

Hands Chemical-Resistant Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[6] Inspect

gloves for damage before each

use. Remove and wash hands

immediately after contact with

the chemical.[3]

Body Laboratory Coat

A standard lab coat is the

minimum requirement.[7]

Consider a fire-resistant coat if

working with flammable

materials or ignition sources.[3]

[9]

Clothing
Long Pants and Closed-Toe

Shoes

Full-length pants and shoes

that cover the entire foot are

mandatory in all laboratory

settings where chemicals are

handled.[6][7]

Respiratory Not typically required

Use in a well-ventilated area. If

generating dust or aerosols

outside a fume hood, a

NIOSH-approved respirator

may be necessary.[1][3] A self-

contained breathing apparatus

is required for firefighting.[3]
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Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of 7-Keto
Cholesterol-d7.

Experimental Protocol: Safe Handling Workflow
Preparation and Planning:

Review the Safety Data Sheet (SDS) for 7-Keto Cholesterol-d7 before beginning work.[3]

Ensure a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower.

Donning PPE:

Put on all required PPE as detailed in the table above, ensuring a proper fit.

Handling the Compound:

Conduct all manipulations of solid 7-Keto Cholesterol-d7, including weighing and solution

preparation, inside a chemical fume hood to prevent inhalation of dust.[3]

Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid. Avoid creating dust.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Post-Handling:

Thoroughly clean the work area, including the balance and fume hood surfaces, to remove

any residual contamination.

Properly remove and dispose of gloves and any other contaminated disposable PPE.

Wash hands thoroughly with soap and water after removing gloves.[3]

Emergency Procedures
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Skin Contact: Immediately remove contaminated clothing.[3] Wash the affected area

thoroughly with soap and plenty of water. Seek medical attention.[2][3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[3] Seek immediate medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide

respiratory support and seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Spill:

Alert personnel in the immediate area and restrict access.

Wear appropriate PPE, including respiratory protection if the spill generates dust.[3]

For solid spills, carefully sweep or vacuum the material into a suitable, labeled container

for disposal. Avoid generating dust.[3]

Clean the spill area thoroughly to remove any remaining contamination.

Disposal Plan
Waste Segregation: All materials contaminated with 7-Keto Cholesterol-d7 (e.g., unused

compound, empty containers, contaminated gloves, weigh paper) must be collected as

hazardous waste.

Disposal Method: Do not dispose of this material in standard trash or down the drain.[3] The

recommended disposal method is incineration in a licensed facility equipped with an

afterburner and scrubber.[3]

Licensed Disposal: All waste must be offered to a licensed hazardous material disposal

company.[3] Ensure compliance with all federal, state, and local regulations for chemical

waste disposal.[1]
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Caption: Workflow for the safe handling of 7-Keto Cholesterol-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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